![molecular formula C19H22N2 B5532229 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole CAS No. 5860-98-0](/img/structure/B5532229.png)
2-benzyl-1-(3-methylbutyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-benzyl-1-(3-methylbutyl)-1H-benzimidazole is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is a benzimidazole derivative that has been synthesized using various methods and has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
2-benzyl-1-(3-methylbutyl)-1H-benzimidazole has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.
Mechanism of Action
The mechanism of action of 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole is not fully understood. However, it has been suggested that the compound exerts its effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been found to interact with various enzymes and receptors in the body.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells. It has also been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize using various methods. However, one of the limitations is its low solubility in aqueous solutions, which may limit its use in certain assays.
Future Directions
There are many future directions for research on 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole. One area of research is the investigation of its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. Another area of research is the development of more efficient synthesis methods for the compound. Additionally, the elucidation of its mechanism of action and its interactions with various enzymes and receptors in the body is an important area of research.
Synthesis Methods
The synthesis of 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole has been achieved using various methods. One such method involves the condensation reaction between o-phenylenediamine and 3-methylbutyraldehyde in the presence of benzyl chloride and an acid catalyst. Another method involves the reaction between 2-aminobenzyl alcohol and 3-methylbutyraldehyde in the presence of a base catalyst. Both methods have been found to yield high purity and yields of the compound.
properties
IUPAC Name |
2-benzyl-1-(3-methylbutyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2/c1-15(2)12-13-21-18-11-7-6-10-17(18)20-19(21)14-16-8-4-3-5-9-16/h3-11,15H,12-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYCMVFPHHCFOIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=CC=CC=C2N=C1CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00974151 |
Source
|
Record name | 2-Benzyl-1-(3-methylbutyl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00974151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5860-98-0 |
Source
|
Record name | 2-Benzyl-1-(3-methylbutyl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00974151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.